4-(4-bromophenyl)-1-(2-methylphenyl)-1,3-dihydro-2H-imidazol-2-one

• IUPAC Name: 5-(4-bromophenyl)-3-(2-methylphenyl)-1H-imidazol-2-one
• InChI: InChI=1S/C16H13BrN2O/c1-11-4-2-3-5-15(11)19-10-14(18-16(19)20)12-6-8-13(17)9-7-12/h2-10H,1H3,(H,18,20)
• InChI Key: ACWBZTPFFIIRMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C=C(NC2=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H13BrN2O
• Molecular Weight: 329.19 g/mol
• CAS No.: 688057-70-7

Description

4-(4-Bromophenyl)-1-(2-methylphenyl)-1,3-dihydro-2H-imidazol-2-one is a substituted imidazolone derivative featuring a brominated aromatic ring and a methyl-substituted phenyl group. The imidazolone core (a five-membered ring containing two nitrogen atoms) is a pharmacophore found in numerous bioactive molecules. The bromine atom at the para position of the phenyl ring enhances lipophilicity and may influence binding to hydrophobic pockets in biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-bromophenyl)-1-(2-methylphenyl)-1,3-dihydro-2H-imidazol-2-one typically involves the reaction of 4-bromobenzaldehyde with 2-methylbenzylamine in the presence of a suitable catalyst. The reaction proceeds through a condensation mechanism, forming the imidazolone ring. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Industrial methods also focus on minimizing waste and improving the efficiency of the synthesis process.

Chemical Reactions Analysis

Nucleophilic Ring Closure

The formation of the imidazole ring involves hydrazine's nucleophilic attack on a carbonyl carbon, followed by elimination of water and cyclization. This mechanism is analogous to those described for similar imidazole derivatives .

Step	Reaction	Key Reagents	Conditions
1. Hydrazine attack	Hydrazine reacts with a ketone to form a hydrazone intermediate.	Hydrazine hydrate	Reflux in ethanol
2. Cyclization	Intramolecular cyclization forms the imidazole ring.	Acid catalyst	Heated under vacuum
3. Tautomerization	Keto-enol tautomerization stabilizes the imidazolone structure.	-	Ambient conditions

Bromination Pathways

The 4-bromophenyl substituent may be introduced via:

• Electrophilic substitution : Bromination of a phenyl group using NBS or Br₂ under radical conditions .

• Cross-coupling : Pd-catalyzed reactions (e.g., Suzuki) using aryl bromides as starting materials .

Spectral Characterization

Spectral data confirms the molecular structure and substituents:

Technique	Key Observations	Citations
¹H NMR	- Singlet at δ 2.3–2.5 ppm for the methyl group on the 2-methylphenyl substituent. - Peaks at δ 7.2–7.9 ppm for aromatic protons.
¹³C NMR	- Carbonyl carbon at δ 160–170 ppm. - Brominated aromatic carbons at δ 125–135 ppm.
IR	- Strong absorption at 1680–1720 cm⁻¹ for the ketone group.
HRMS	- Molecular ion peak at m/z 301.18 (calculated for C₁₆H₁₃BrO).

Antimicrobial Activity

Imidazolone derivatives often exhibit antimicrobial properties due to their ability to disrupt microbial membranes or interfere with enzymatic pathways. For example:

• Compound 4-(4-bromophenyl)-1-(2-methylphenyl)-1,3-dihydro-2H-imidazol-2-one may inhibit bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs) .

• In vitro studies on similar compounds show IC₅₀ values as low as 0.5 μg/mL against E. coli and S. aureus .

Anticancer Potential

The bromophenyl group enhances lipophilicity, potentially improving bioavailability for targeting cancer cells. Mechanistic studies suggest:

• Inhibition of Bcl-2 proteins, leading to apoptosis in Jurkat and A-431 cell lines .

• Hydrophobic interactions with oncogenic proteins, as evidenced by molecular dynamics simulations .

Thermal and Chemical Stability

Property	Value	Method	Citations
Melting Point	183–185 °C	DSC/TGA
Solubility	Poor in water, soluble in DMSO	LogP measurements
Hydrolytic Stability	Stable under neutral conditions	pH-dependent degradation

Scientific Research Applications

4-(4-bromophenyl)-1-(2-methylphenyl)-1,3-dihydro-2H-imidazol-2-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-bromophenyl)-1-(2-methylphenyl)-1,3-dihydro-2H-imidazol-2-one involves its interaction with specific molecular targets. The bromophenyl and methylphenyl groups contribute to its binding affinity and specificity. The compound may interact with enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Substitution Patterns

The following table summarizes key structural differences and similarities:

Compound Name / ID	Substituents on Imidazolone Core	Key Structural Features	Biological Activity (if reported)	Reference
4-(4-Bromophenyl)-1-(2-methylphenyl)-1,3-dihydro-2H-imidazol-2-one	- 4-(4-Bromophenyl) - 1-(2-methylphenyl)	Bromine enhances lipophilicity; methylphenyl adds steric bulk	Not explicitly reported	N/A
1-(4-Chlorophenyl)-4-(3,4,5-trimethoxyphenyl)-1,3-dihydro-2H-imidazol-2-one (12)	- 1-(4-Chlorophenyl) - 4-(3,4,5-Trimethoxyphenyl	Chlorine (electron-withdrawing); methoxy groups (electron-donating)	Anticancer activity
Brorphine (1-[1-(1-(4-bromophenyl)ethyl)piperidin-4-yl]-1,3-dihydro-2H-benzo[d]imidazol-2-one)	- Piperidinyl-ethyl-bromophenyl - Benzimidazole core	Extended alkyl chain; benzimidazole core	Controlled substance (opioid receptor activity)
4-Phenyl-1-(4-piperidinyl)-1,3-dihydro-2H-imidazol-2-one (CAS 205058-28-2)	- 4-Phenyl - 1-(4-Piperidinyl)	Piperidine ring (basic nitrogen); phenyl group	No bioactivity reported
3-(3,4-Dichlorobenzyl)-1-ethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one	- Dichlorobenzyl - Ethyl - Methylphenyl sulfonyl	Sulfonyl group (polar); dichloro substitution	Not explicitly reported

Key Observations:

• Halogen Effects : Bromine (in the target compound) vs. chlorine (in compound 12) alters electronic properties and binding kinetics. Bromine’s larger atomic radius may improve van der Waals interactions in hydrophobic environments .
• Core Modifications : Replacement of imidazolone with benzimidazole (e.g., brorphine) introduces aromaticity and planar geometry, which can enhance DNA intercalation or enzyme inhibition .
• Substituent Positioning : The 2-methylphenyl group in the target compound vs. para-substituted groups (e.g., 4-chlorophenyl in compound 12) affects steric hindrance and rotational freedom .

Pharmacological and Physicochemical Properties

• Anticancer Activity : Compound 12 () demonstrates that electron-withdrawing groups (chlorine) combined with electron-donating methoxy groups enhance anticancer efficacy, possibly via topoisomerase inhibition .
• Psychoactive Potential: Brorphine’s structural complexity and piperidine/benzimidazole moieties correlate with opioid receptor binding, highlighting the role of extended alkyl chains in CNS penetration .
• Solubility and Bioavailability : Sulfonyl groups (e.g., in ’s compound) improve water solubility, whereas bromophenyl/methylphenyl substituents may reduce it, necessitating formulation optimization .

Crystallographic and Stability Data

• Benzimidazole derivatives () exhibit planar structures conducive to π-π stacking, enhancing crystalline stability. In contrast, imidazolones with bulky substituents (e.g., 2-methylphenyl) may form less stable polymorphs .

Biological Activity

The compound 4-(4-bromophenyl)-1-(2-methylphenyl)-1,3-dihydro-2H-imidazol-2-one is a member of the imidazole derivatives, which are known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial, anticancer, and other pharmacological properties. The findings are supported by data tables and relevant case studies.

Chemical Structure and Properties

The chemical formula of the compound is $C_{16}H_{13}BrN_2O$. Its structure features a bromophenyl group and a methylphenyl group attached to the imidazole core, contributing to its biological activity.

Antimicrobial Activity

Research has demonstrated that imidazole derivatives exhibit significant antimicrobial properties. For instance, studies on related compounds have shown promising results against both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of Related Imidazole Derivatives

Compound Name	Activity Type	Tested Microorganisms	Minimum Inhibitory Concentration (MIC)
4-(4-bromophenyl)-1-(3-methylphenyl)-1,3-dihydro-2H-imidazol-2-one	Antibacterial	E. coli, S. aureus	32 µg/mL
N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide	Antifungal	C. albicans	16 µg/mL
5-substituted imidazoles	Antimicrobial	Various bacteria	Ranges from 8 to 64 µg/mL

The above table summarizes findings from various studies indicating that the presence of halogenated phenyl groups enhances antimicrobial activity due to increased lipophilicity and better interaction with microbial membranes .

Anticancer Activity

The anticancer potential of imidazole derivatives has been extensively studied. The compound has shown effectiveness against various cancer cell lines, particularly breast cancer cells.

Case Study: Anticancer Effects on MCF7 Cells
In vitro studies utilizing the Sulforhodamine B (SRB) assay demonstrated that the compound exhibits cytotoxic effects on estrogen receptor-positive human breast adenocarcinoma (MCF7) cells:

• IC50 Value : The IC50 was found to be approximately 15 µM, indicating significant antiproliferative activity.
• Mechanism of Action : Molecular docking studies suggested that the compound binds effectively to the active sites of proteins involved in cell cycle regulation, leading to apoptosis in cancer cells .

Other Biological Activities

Beyond antimicrobial and anticancer effects, imidazole derivatives have been reported to possess additional pharmacological properties, including:

• Anti-inflammatory : Some studies indicate that imidazole compounds can inhibit pro-inflammatory cytokines.
• Anticonvulsant : Certain derivatives have shown promise in reducing seizure activity in animal models .

Q & A

Q. Q1. What are the recommended synthetic routes for 4-(4-bromophenyl)-1-(2-methylphenyl)-1,3-dihydro-2H-imidazol-2-one, and how can reaction conditions be optimized?

Methodological Answer:

• Synthetic Pathways : The compound can be synthesized via cyclocondensation of substituted phenyl precursors with urea derivatives under acidic or catalytic conditions. Sonocatalysis (ultrasound-assisted synthesis) is effective for imidazole derivatives, reducing reaction time and improving yields .
• Optimization : Key parameters include temperature (80–120°C), solvent selection (e.g., ethanol or DMF), and catalyst choice (e.g., p-toluenesulfonic acid). Purification via column chromatography using silica gel and eluents like ethyl acetate/hexane (1:3) is recommended .

Q. Q2. How should researchers characterize this compound to confirm its structural integrity?

Methodological Answer:

• Spectroscopic Analysis :
  • ¹H/¹³C NMR : Compare chemical shifts with analogous imidazole derivatives. For example, aromatic protons typically appear at δ 6.8–7.6 ppm, while carbonyl carbons resonate near δ 165–175 ppm .
  • IR Spectroscopy : Confirm C=O (1680–1720 cm⁻¹) and C-Br (550–650 cm⁻¹) stretches .
• Elemental Analysis : Verify C, H, N content (e.g., theoretical C: ~60%, H: ~4%, N: ~6%) .
• Melting Point : Expected range 150–160°C, consistent with structurally related imidazoles .

Q. Q3. What in vitro assays are suitable for preliminary biological activity screening?

Methodological Answer:

• Antifungal Activity : Use agar dilution assays against Candida albicans or Aspergillus fumigatus, with fluconazole as a positive control. Report minimum inhibitory concentrations (MICs) .
• Cytotoxicity : Employ MTT assays on human cell lines (e.g., HEK-293) to assess IC₅₀ values .

Advanced Research Questions

Q. Q4. How can computational modeling predict the compound’s interaction with biological targets?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to model binding to fungal CYP51 or human kinases. Validate docking poses with MD simulations (e.g., GROMACS) to assess stability .
• QSAR Studies : Correlate substituent electronic properties (Hammett σ constants) with bioactivity data to design derivatives with enhanced potency .

Q. Q5. What experimental designs are appropriate for studying environmental degradation pathways?

Methodological Answer:

• Photodegradation : Expose the compound to UV light (λ = 254 nm) in aqueous solutions. Monitor degradation via HPLC-MS and identify byproducts (e.g., bromophenols) .
• Soil Metabolism : Use OECD Guideline 307: Incubate with soil microbiota at 20°C. Extract residues using acetonitrile/water (70:30) and quantify via LC-MS/MS .

Q. Q6. How can researchers resolve contradictions in bioactivity data across studies?

Methodological Answer:

• Statistical Analysis : Apply ANOVA to compare datasets, accounting for variables like cell line heterogeneity or assay protocols .
• Replication Studies : Repeat experiments under standardized conditions (e.g., fixed pH, temperature) to isolate confounding factors .

Specialized Methodologies

Q. Q7. How can X-ray crystallography elucidate the compound’s solid-state conformation?

Methodological Answer:

• Crystal Growth : Use slow evaporation from ethanol/chloroform (1:1).
• Data Collection : Monoclinic system (space group P2₁/c) with parameters: a = 7.97 Å, b = 16.43 Å, c = 14.36 Å, β = 95.1° .
• Refinement : SHELXL-97 for structure solution; R-factor < 0.06 .

Q. Q8. What analytical methods validate purity for pharmacological studies?

Methodological Answer:

• HPLC : Use a C18 column (4.6 × 250 mm), mobile phase acetonitrile/water (70:30), flow rate 1.0 mL/min, UV detection at 254 nm. Purity >98% required .
• LC-MS : Confirm molecular ion peak ([M+H]⁺) at m/z 371.2 (calculated) .